Cas no 1807140-84-6 (4-Chloro-3-nitro-5-phenylpyridine)
4-Chloro-3-nitro-5-phenylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-nitro-5-phenylpyridine
-
- Inchi: 1S/C11H7ClN2O2/c12-11-9(8-4-2-1-3-5-8)6-13-7-10(11)14(15)16/h1-7H
- InChI Key: YNZXFKXTYHCXHV-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=CC=1C1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 234.02
- Monoisotopic Mass: 234.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 58.7
4-Chloro-3-nitro-5-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009756-250mg |
4-Chloro-3-nitro-5-phenylpyridine |
1807140-84-6 | 95% | 250mg |
$931.00 | 2022-03-31 | |
| Alichem | A029009756-1g |
4-Chloro-3-nitro-5-phenylpyridine |
1807140-84-6 | 95% | 1g |
$2,808.15 | 2022-03-31 |
4-Chloro-3-nitro-5-phenylpyridine Related Literature
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 4-Chloro-3-nitro-5-phenylpyridine
Introduction to 4-Chloro-3-nitro-5-phenylpyridine (CAS No. 1807140-84-6)
4-Chloro-3-nitro-5-phenylpyridine (CAS No. 1807140-84-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro group, a nitro group, and a phenyl substituent on a pyridine ring. These functional groups contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.
The chemical structure of 4-Chloro-3-nitro-5-phenylpyridine can be represented as C12H8ClN2O2. The presence of the chloro and nitro groups imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological interactions. The phenyl substituent further enhances the compound's hydrophobicity, potentially affecting its solubility and membrane permeability.
In recent years, 4-Chloro-3-nitro-5-phenylpyridine has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Chloro-3-nitro-5-phenylpyridine effectively reduced inflammation in both in vitro and in vivo models.
Beyond its anti-inflammatory effects, 4-Chloro-3-nitro-5-phenylpyridine has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings suggest that 4-Chloro-3-nitro-5-phenylpyridine could be further developed as a novel anticancer drug.
The pharmacokinetic properties of 4-Chloro-3-nitro-5-phenylpyridine have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In the context of drug discovery, 4-Chloro-3-nitro-5-phenylpyridine serves as a valuable scaffold for the design and synthesis of new derivatives with enhanced biological activities. Chemists have explored various modifications to the core structure, such as introducing different substituents on the phenyl ring or altering the position of the nitro group, to optimize its pharmacological profile. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of several analogs with improved anti-inflammatory and anticancer properties.
The potential applications of 4-Chloro-3-nitro-5-phenylpyridine extend beyond traditional pharmaceuticals. In materials science, this compound has been investigated for its use in organic electronics due to its unique electronic properties. Research has shown that it can be used as an electron acceptor in organic photovoltaic devices, potentially improving their efficiency and stability.
In conclusion, 4-Chloro-3-nitro-5-phenylpyridine (CAS No. 1807140-84-6) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in these areas continues to advance, it is likely that new insights into the potential uses of this compound will emerge.
1807140-84-6 (4-Chloro-3-nitro-5-phenylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)